Cas no 99815-16-4 (3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde)

3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde is a protected benzaldehyde derivative featuring tert-butyldimethylsilyl (TBS) groups on the phenolic hydroxyl positions. This compound is particularly valuable in synthetic organic chemistry, where selective deprotection strategies are required. The TBS groups enhance stability, preventing unwanted side reactions during multi-step syntheses while allowing controlled removal under mild conditions. Its aldehyde functionality remains reactive, making it a versatile intermediate for constructing complex molecules, such as pharmaceuticals and natural products. The steric bulk of the TBS groups also improves solubility in organic solvents, facilitating handling in various reaction conditions. This compound is especially useful in protecting-group strategies for sensitive or polyfunctional substrates.

3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde structure

99815-16-4 structure

Product Name:3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde

CAS No:99815-16-4

MF:C₁₉H₃₄O₃Si₂

MW:366.642467975616

MDL:MFCD27965496

CID:750045

PubChem ID:10937448

Update Time:2025-05-27

3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 3,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
- 3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde
- 3,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]Benzaldehyde
- 3,4-bis[[tert-butyl(dimethyl)silyl]oxy]benzaldehyde
- SCHEMBL36740
- 3,4-Bis[(tert-butyldimethylsilyl)oxy]benzaldehyde
- 3,4-di(t-butyldimethylsiloxy)benzaldehyde
- DTXSID20449018
- 3,4-bis-(tert-butyldimethylsilyloxy)-benzaldehyde
- FT-0741779
- AKOS030240497
- SY096576
- A916221
- MFCD27965496
- 99815-16-4
- AC7499
- OTENVZJLWMQSAT-UHFFFAOYSA-N
- DA-24779
- MDL： MFCD27965496
- Inchi： 1S/C19H34O3Si2/c1-18(2,3)23(7,8)21-16-12-11-15(14-20)13-17(16)22-24(9,10)19(4,5)6/h11-14H,1-10H3
- InChI Key： OTENVZJLWMQSAT-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(C=O)C=CC=1O[Si](C)(C)C(C)(C)C

Computed Properties

Exact Mass: 366.20464801g/mol
Monoisotopic Mass: 366.20464801g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 433
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
PSA: 35.53000
LogP: 6.26710
Vapor Pressure: Not available

3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde Pricemore >>

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TRC	B415250-25mg	3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde	99815-16-4		25mg	$ 201.00	2023-04-18
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eNovation Chemicals LLC	D777124-1g	3,4-Bis[(tert-butyldimethylsilyl)oxy]benzaldehyde	99815-16-4	95%	1g	$605	2024-07-20
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SHENG KE LU SI SHENG WU JI SHU	sc-503624-25 mg	3,4-Bis(tert-butyldimethylsilyloxy)benzaldehyde,	99815-16-4		25mg	￥2,858.00	2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1533615-1g	3,4-Bis((tert-butyldimethylsilyl)oxy)benzaldehyde	99815-16-4	98%	1g	￥4200.00	2024-04-23
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